Cas no 318247-62-0 ({1-Methyl-5-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate)

{1-Methyl-5-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate structure
318247-62-0 structure
Product Name:{1-Methyl-5-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate
CAS No:318247-62-0
MF:C25H21ClN2O4S
MW:480.963244199753
CID:5013355
Update Time:2023-08-25

{1-Methyl-5-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • {1-methyl-5-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate
    • [1-methyl-5-(4-methylbenzenesulfonyl)-3-phenyl-1H-pyrazol-4-yl]methyl 3-chlorobenzoate
    • MLS000540026
    • HMS2154P12
    • HMS3323E07
    • SMR000125484
    • {1-Methyl-5-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-4-yl}methyl 3-chlorobenzenecarboxylate
    • Inchi: 1S/C25H21ClN2O4S/c1-17-11-13-21(14-12-17)33(30,31)24-22(16-32-25(29)19-9-6-10-20(26)15-19)23(27-28(24)2)18-7-4-3-5-8-18/h3-15H,16H2,1-2H3
    • InChI Key: HTFBFQSNFRLVQC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(=O)OCC1C(C2C=CC=CC=2)=NN(C)C=1S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 759
  • XLogP3: 5.4
  • Topological Polar Surface Area: 86.6
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